Cas no 2171913-10-1 (2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid)

• Product Name: 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid
• CAS No: 2171913-10-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6264423
• PubChem ID: 165561676
• Update Time: 2025-05-23

2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid
• 2-(3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclopentyl)acetic acid
• 2171913-10-1
• EN300-1570133

• Inchi： 1S/C27H32N2O5/c30-25(29-16-19-12-11-18(14-19)15-26(31)32)10-5-13-28-27(33)34-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,18-19,24H,5,10-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LTYRRGGUYPGFPJ-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CNC(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid

Compound CAS No 2171913-10-1: A Comprehensive Overview

The compound with CAS No 2171913-10-1, known as 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material science. Recent studies have highlighted its role in the development of novel materials and its contribution to understanding complex molecular interactions.

The molecular structure of 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid is characterized by a cyclopentane ring substituted with a side chain containing a fluorenylmethoxycarbonyl (Fmoc) group. This group is a well-known protecting group in peptide synthesis, underscoring the compound's relevance in biochemistry and pharmaceutical research. The Fmoc group's stability under specific reaction conditions makes it invaluable for controlled deprotection steps in peptide assembly.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed modular approaches, leveraging the versatility of the Fmoc group to construct complex molecules with high precision. These methods have not only improved yield but also enhanced the scalability of production, making this compound more accessible for large-scale applications.

In terms of applications, 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid has found utility in drug discovery programs, particularly in the design of bioactive molecules. Its ability to serve as an intermediate in the synthesis of peptide-based therapeutics has been extensively explored. Furthermore, its role in materials science, especially in the development of advanced polymers and coatings, has been documented in recent literature.

Emerging research has also focused on the environmental impact and biodegradability of this compound. Studies indicate that under specific conditions, it can undergo controlled degradation, reducing its environmental footprint. This aspect is critical as industries increasingly prioritize sustainable practices and eco-friendly chemical solutions.

Looking ahead, the continued exploration of 2-(3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopentyl)acetic acid holds promise for breakthroughs in green chemistry and sustainable manufacturing. Its adaptability across diverse chemical systems positions it as a key player in future innovations.